Cas no 1803814-58-5 (1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene)
1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene
-
- Inchi: 1S/C9H8Br2F2O2/c1-2-14-6-4-3-5(10)8(7(6)11)15-9(12)13/h3-4,9H,2H2,1H3
- InChI Key: XVYQCNQWQZVATK-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=CC=1OCC)Br)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 195
- XLogP3: 4.6
- Topological Polar Surface Area: 18.5
1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013015664-250mg |
1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene |
1803814-58-5 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013015664-500mg |
1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene |
1803814-58-5 | 97% | 500mg |
863.90 USD | 2021-06-25 | |
| Alichem | A013015664-1g |
1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene |
1803814-58-5 | 97% | 1g |
1,564.50 USD | 2021-06-25 |
1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene
1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene: A Comprehensive Overview
1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene, identified by the CAS Registry Number 1803814-58-5, is a complex organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its bromine and fluorine substituents, which impart distinctive chemical properties and reactivity. Recent advancements in synthetic methodologies and computational chemistry have further elucidated its potential applications in drug discovery, polymer synthesis, and electronic materials.
The molecular structure of 1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene consists of a benzene ring with bromine atoms at positions 1 and 3, a difluoromethoxy group at position 2, and an ethoxy group at position 4. This arrangement creates a highly functionalized aromatic compound with diverse electronic and steric properties. The presence of electronegative substituents like bromine and fluorine significantly influences the compound's reactivity, making it a valuable precursor in organic synthesis.
Recent studies have explored the use of CAS No. 1803814-58-5 in the development of advanced materials. For instance, researchers have investigated its role as a building block for constructing polycyclic aromatic hydrocarbons (PAHs), which are essential components in organic electronics and optoelectronic devices. The compound's ability to undergo various coupling reactions, such as Suzuki-Miyaura and Heck reactions, has been extensively documented in the literature, highlighting its versatility in forming complex molecular architectures.
In the context of drug discovery, 1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene has been employed as an intermediate in the synthesis of bioactive compounds targeting specific molecular pathways. Its bromine substituents facilitate nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups that can modulate pharmacokinetic properties such as solubility and bioavailability.
The synthesis of CAS No. 1803814-58-5 typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. Recent breakthroughs in catalysis have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.
In terms of environmental considerations, understanding the fate and transport of 1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene in natural systems is crucial for assessing its potential ecological risks. Studies have shown that the compound undergoes biodegradation under specific conditions, although further research is needed to fully characterize its environmental behavior.
The integration of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of CAS No. 1803814-58-5. Density functional theory (DFT) calculations have been instrumental in predicting reaction pathways and optimizing synthetic routes, thereby accelerating the discovery of novel applications for this compound.
In conclusion, 1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its contributions to materials science, drug discovery, and sustainable synthesis methodologies underscore its importance as a valuable chemical entity in both academic and industrial settings.
1803814-58-5 (1,3-Dibromo-2-difluoromethoxy-4-ethoxybenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)